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Introduction

Pit and fissure sealants are a cornerstone of preventive dentistry, designed to obturate the

complex morphology of occlusal surfaces, thus preventing the accumulation of food debris and

cariogenic bacteria.[1][2] Occlusal fissures are significantly more susceptible to caries than

smooth tooth surfaces.[3] Helioseal, a light-curing resin-based sealant, has been clinically

utilized for this purpose. This document provides detailed application notes and protocols for

the use of Helioseal in preventing occlusal caries in permanent molars, targeted towards

researchers, scientists, and drug development professionals. The information is compiled from

various clinical studies and manufacturer's guidelines.

Mechanism of Action

Helioseal products are resin-based materials that form a micromechanically bonded protective

layer over the enamel surface of pits and fissures.[1] This physical barrier prevents oral

microorganisms and nutrients from accessing these susceptible sites, thereby inhibiting the

initiation and progression of dental caries.[1][2] Some formulations, such as Helioseal F and

Helioseal F Plus, contain fluoride-releasing compounds like fluorosilicate glass, which provides

an additional cariostatic effect by promoting remineralization and increasing enamel resistance.

[2][4] The light-cured polymerization of Helioseal is initiated by a photoinitiator, such as

camphorquinone, which absorbs light in the blue wavelength range (approximately 410-500

nm).[4]
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Helioseal sealants are primarily composed of dimethacrylates. Specific compositions can vary

between product versions:

Helioseal Clear: Composed of Bis-GMA and triethylene glycol dimethacrylate (>99% by

weight), with stabilizers and catalysts making up the remainder (<1% by weight).[5]

Helioseal F: Contains inorganic fillers (40%), including fluorosilicate glass, which facilitates

fluoride release.[2]

Helioseal F Plus: A light-curing, white-shaded fissure sealant that also releases fluoride.[6]

[7] It contains fine filler particles to ensure a smooth surface.[6]

Quantitative Data from Clinical Studies
The clinical efficacy of Helioseal has been evaluated in several studies, focusing on retention,

marginal integrity, and caries prevention. Below is a summary of quantitative data from

comparative clinical trials.

Table 1: One-Year Clinical Performance of Helioseal-F vs. Embrace Hydrophilic Sealant[3]

Parameter (at 12

months)
Helioseal-F (%) Embrace (%) P-value

Complete Retention 60.0 62.5 1.000

Surface Smoothness

(Lost)
27.5 32.5 0.846

Optimal Color Match 77.5 82.5 0.527

Acceptable Marginal

Adaptation
62.5 60.0 0.841

Caries Incidence 1 tooth (out of 40) 3 teeth (out of 40) 0.317

Table 2: Twelve-Month Comparison of Helioseal-F (HF) with Embrace-WetBond (EW) and

Clinpro (CL) Sealants[1][8]
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Parameter (at 12

months)
Helioseal-F (%)

Embrace-WetBond

(%)
Clinpro (%)

Marginal Integrity

(Contour Continuity)
60.0 83.3 73.3

Lack of Marginal

Discoloration
80.0 93.3 76.7

Total Retention 73.3 96.7 80.0

Table 3: Twenty-Four-Month Clinical Performance of Helioseal F vs. Embrace WetBond[9]

Parameter (at 24

months)
Helioseal F (%)

Embrace WetBond

(%)
P-value

Complete Retention 80.35 78.57 > 0.5

Caries Prevalence 3.56 (2 teeth) 7.14 (4 teeth) > 0.05

Experimental Protocols
The following protocols are synthesized from manufacturer's instructions and methodologies

reported in clinical trials.

Patient/Tooth Selection Protocol (Clinical Trial
Adaptation)

Inclusion Criteria:

Patients aged 6-14 years with fully erupted permanent first or second molars.[1][8]

Teeth with deep pits and fissures susceptible to caries.[1][8]

Caries-free occlusal surfaces, or with questionable or non-cavitated initial lesions.[8][10]

Teeth with caries-free proximal surfaces.[8]
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Exclusion Criteria:

Clinically detectable cavitated caries on the occlusal surface.[1][8]

Previously placed sealants or restorations on the target tooth.[1][8]

Teeth that cannot be adequately isolated from salivary contamination.[1][8]

Patients with known allergies to methacrylate resins.[5][11]

Uncooperative patients.[1][8]

Helioseal Application Protocol
This protocol outlines the step-by-step procedure for the application of Helioseal F/F Plus.

Surface Preparation:

Thoroughly clean the occlusal surface to be sealed using a slurry of pumice and water

with a rotating brush.[12]

Rinse the surface thoroughly with water spray.[11][13]

Isolation:

Isolate the tooth from salivary contamination. A rubber dam is the preferred method for

optimal moisture control.[5][11][14] Cotton rolls may also be used.[3]

Acid Etching:

Apply a 37% phosphoric acid etching gel to the entire occlusal surface, extending slightly

beyond the anticipated sealant margin.[3][8]

Allow the etchant to remain on the surface for 15 to 60 seconds, as per manufacturer

recommendations.[3][5][14]

Thoroughly rinse the etched surface with water for at least 30 seconds.[3][8]
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Dry the surface with oil- and water-free air. The etched enamel should have a distinct,

chalky-white appearance.[3][5][14]

Critical Step: Avoid any saliva contamination after etching. If contamination occurs, re-

isolate, re-etch for 10-15 seconds, rinse, and dry.[11][13]

Sealant Application:

Apply Helioseal directly onto the prepared tooth surface using the provided disposable

cannula or a brush.[5][14]

Use a sterile explorer or a fine-tipped instrument to guide the sealant into the depths of the

pits and fissures and to eliminate any air bubbles.[3]

Allow the sealant to sit for approximately 15 seconds to ensure adequate flow and

adaptation.[5][14]

Light Curing:

Polymerize the sealant using a suitable dental curing light (e.g., LED or Halogen) with an

intensity of at least 400 mW/cm².[3]

The curing time is typically 10-40 seconds, depending on the specific Helioseal product

and the light source.[3][6] Refer to the manufacturer's instructions for the specific product

being used.

Post-Application Evaluation:

Visually and tactilely inspect the sealant with an explorer to confirm complete coverage

and adequate retention.

Check the occlusion with articulating paper and adjust if necessary.
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Caption: Workflow for the clinical application of Helioseal sealant.
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Logical Relationship: Caries Prevention Mechanism
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Caption: Mechanism of Helioseal for occlusal caries prevention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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